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Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of

pyridine-2-sulfonic acid, a compound of significant interest in organic synthesis and

pharmaceutical development. This document outlines the available data, details standard

experimental protocols for the determination of these physical properties, and discusses the

thermal behavior of this important heterocyclic building block.

Core Physicochemical Data
Pyridine-2-sulfonic acid is a white to light yellow crystalline solid.[1] Its key physical

properties are summarized below. It is worth noting that the reported melting point varies

across different sources, which may be attributed to differences in purity or experimental

conditions.

Physical Property Value Source

Melting Point 210-212 °C [1]

244-249 °C

252 °C

Boiling Point Not available (Decomposes)
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Note on Boiling Point: A defined boiling point for pyridine-2-sulfonic acid is not reported in the

literature. Aromatic sulfonic acids are known to be thermally unstable and often decompose at

elevated temperatures before a boiling point can be reached.[2][3] This decomposition can

involve the loss of sulfur dioxide.[3]

Experimental Protocols
Accurate determination of the melting point is crucial for the identification and purity

assessment of pyridine-2-sulfonic acid. The following outlines a standard methodology for

this measurement.

Melting Point Determination via the Capillary Method
The capillary method is a widely accepted and standard technique for determining the melting

point of a crystalline organic solid.[4][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[6]

Capillary tubes (sealed at one end)[5]

Thermometer or digital temperature probe[5]

Mortar and pestle[5]

Sample of pyridine-2-sulfonic acid

Procedure:

Sample Preparation: A small amount of dry pyridine-2-sulfonic acid is finely ground using a

mortar and pestle to ensure a uniform particle size. The open end of a capillary tube is then

pressed into the powdered sample.[5] The tube is inverted and tapped gently on a hard

surface to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[6]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus. The thermometer or temperature probe should be positioned to accurately

measure the temperature of the block.
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Initial Determination: For an unknown sample or to establish an approximate melting range,

a rapid heating rate can be used initially.[7]

Accurate Determination: A fresh sample is prepared and the apparatus is allowed to cool.

The temperature is then raised at a slower, controlled rate (e.g., 1-2 °C per minute) as it

approaches the approximate melting point.

Observation and Recording: The temperature at which the first signs of melting are observed

(the initial melting point) and the temperature at which the entire sample has turned into a

clear liquid (the final melting point) are recorded. This range is the melting point of the

sample.[4] A narrow melting range is indicative of a pure compound.[7]

Boiling Point and Thermal Decomposition Analysis
Given the propensity of sulfonic acids to decompose, a standard boiling point determination

using methods like distillation or the Thiele tube method may not be feasible.[8][9][10][11]

Instead, techniques to determine the decomposition temperature are more appropriate.

Thermogravimetric Analysis (TGA):

TGA is a highly effective method for determining the thermal stability and decomposition

temperature of a compound.

Procedure Outline:

A small, precisely weighed sample of pyridine-2-sulfonic acid is placed in a TGA furnace.

The sample is heated at a controlled rate in an inert atmosphere (e.g., nitrogen).

The mass of the sample is continuously monitored as a function of temperature.

The onset temperature of mass loss indicates the beginning of decomposition.

Logical Workflow for Physicochemical
Characterization
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The following diagram illustrates the logical workflow for determining the melting and

boiling/decomposition points of a solid organic compound like pyridine-2-sulfonic acid.

Workflow for Physical Property Determination

Melting Point Determination

Boiling Point / Decomposition Analysis

Start: Obtain Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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